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Compound of Interest

Compound Name: Scolymoside

Cat. No.: B600558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Scolymoside, with the Chemical Abstracts Service (CAS) number 20633-84-5, is a naturally

occurring flavonoid glycoside. Also known as Luteolin-7-O-rutinoside, it is found in a variety of

plants, including those of the Lonicera (honeysuckle), Cynara (artichoke), and Cyclopia

(honeybush) genera.[1] This technical guide provides a comprehensive overview of the

chemical properties, biological activities, and mechanisms of action of scolymoside, with a

focus on its therapeutic potential. The information is presented to support research, scientific

discovery, and drug development endeavors.

Chemical and Physical Properties
Scolymoside is a conjugate of the flavone luteolin and the disaccharide rutinose. Its chemical

structure plays a crucial role in its biological activities.
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Property Value Reference

CAS Number 20633-84-5 [2]

Molecular Formula C27H30O15 [2]

Molecular Weight 594.52 g/mol [2]

IUPAC Name

2-(3,4-dihydroxyphenyl)-5-

hydroxy-7-[[3,4,5-trihydroxy-6-

[[3,4,5-trihydroxy-6-methyl-

oxan-2-yl]oxymethyl]oxan-2-

yl]oxy]chromen-4-one

[2]

Synonyms

Luteolin-7-O-rutinoside,

Luteolin 7-rutinoside,

Scolimoside

[2]

Appearance Solid powder

Solubility

Soluble in water and organic

solvents such as methanol,

ethanol, and DMSO.

Storage

Store in a cool, dry, and dark

place. For long-term storage,

-20°C is recommended.

[3]

Biological Activities and Mechanisms of Action
Scolymoside exhibits a wide range of pharmacological effects, including anti-inflammatory,

hepatoprotective, anticoagulant, and antiplatelet activities. These effects are primarily attributed

to its ability to modulate key signaling pathways involved in inflammation and thrombosis.

Anti-inflammatory Activity
Scolymoside has demonstrated potent anti-inflammatory effects in various in vitro and in vivo

models. Its primary mechanism involves the inhibition of pro-inflammatory mediators and the

modulation of inflammatory signaling cascades.

Mechanism of Action:
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Scolymoside exerts its anti-inflammatory effects by targeting the Toll-like Receptor 4 (TLR4)

mediated signaling pathway. Upon stimulation by lipopolysaccharide (LPS), TLR4 initiates a

downstream cascade that leads to the activation of transcription factors such as Nuclear

Factor-kappa B (NF-κB) and Activator Protein-1 (AP-1). These transcription factors regulate the

expression of pro-inflammatory cytokines (e.g., TNF-α, IL-6) and enzymes (e.g., iNOS, COX-2).

Scolymoside has been shown to inhibit the activation of NF-κB and AP-1, thereby

downregulating the expression of these inflammatory mediators.[4][5] Furthermore,

scolymoside can modulate the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway, which

is also implicated in the inflammatory response.[5]

Signaling Pathway Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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